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Research Applications of Carnidazole-d3

The primary research application of Carnidazole-d3 is within the field of analytical chemistry and

bioanalysis, where it serves two key technical purposes [1] [2]:

Internal Standard for Quantitative Analysis: Carnidazole-d3 is used as an internal standard in

analytical techniques like Liquid Chromatography-Mass Spectrometry (LC-MS), Gas
Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR)
spectroscopy [2]. Its nearly identical chemical structure to unlabeled Carnidazole allows it to behave
similarly during sample preparation and analysis, but its slightly different mass allows the mass

spectrometer to distinguish it. This enables researchers to accurately measure the concentration of
Carnidazole in complex biological samples (like blood or tissues) by correcting for variations in the

analytical process.
Metabolic Tracer: As a stable, isotopically labeled compound, Carnidazole-d3 can be used as a

tracer to study the absorption, distribution, metabolism, and excretion (ADME) of Carnidazole itself in
laboratory models, helping to understand its fate in a biological system [1].

Properties and Specifications

The table below summarizes the core technical data for Carnidazole-d3 as provided by a life science reagent

supplier [2].
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Property Specification

Molecular Formula C~8~H~9~D~3~N~4~O~3~S [2]

Molecular Weight 247.29 g/mol [2]

Description Deuterium-labeled Carnidazole; acts as an internal standard and tracer [1] [2]

Storage Store under recommended conditions in the Certificate of Analysis [2]

Purity Available upon request (from supplier's Certificate of Analysis) [2]

Experimental Workflow for Quantitative Analysis

The following diagram illustrates a generalized experimental workflow for using Carnidazole-d3 as an

internal standard in the quantitative analysis of Carnidazole from a biological sample, such as avian tissues

or serum.
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1. Sample Collection
(e.g., tissue, blood)

2. Add Internal Standard
(Precise amount of Carnidazole-d3)

3. Sample Preparation
(Homogenization, protein precipitation,

 solid-phase extraction)

4. Instrumental Analysis
(LC-MS / GC-MS / NMR)

5. Data Quantification
(Compare analyte & internal standard

 signals for precise measurement)

Click to download full resolution via product page

Research workflow using Carnidazole-d3 internal standard.

The key methodological steps involve:

Sample Preparation: A known, precise amount of Carnidazole-d3 is added to the research sample
at the beginning of processing. This corrects for losses during subsequent steps [2].

Analysis: The sample is analyzed using LC-MS, GC-MS, or NMR [2]. The instrument detects signals
for both Carnidazole and Carnidazole-d3.

Quantification: The ratio of the signal from Carnidazole to the signal from Carnidazole-d3 is
calculated. Using a pre-established calibration curve, this ratio is used to determine the exact

concentration of Carnidazole in the original sample with high accuracy and reproducibility.

Background on the Parent Compound: Carnidazole
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Carnidazole-d3 is a derivative of Carnidazole, an antiprotozoal drug of the nitroimidazole class used in

veterinary medicine, particularly for pigeons [3] [4].

Veterinary Use: Carnidazole is used to treat trichomoniasis (canker), hexamitiasis, and
histomoniasis in pigeons [4]. It is considered to have a good safety profile in these birds [4].

Mode of Action: As a nitroimidazole, its antiprotozoal activity is likely due to the metabolic reduction
of its nitro group within the anaerobic parasite, generating toxic intermediates that damage microbial

DNA and proteins [3].

Key Research Context

The drive to study Carnidazole and its metabolites stems from the need to ensure safety and efficacy in

veterinary use. Research into alternative treatments, like bile acids, highlights the ongoing search for

effective agents against parasites like Trichomonas gallinae [5]. Using a validated internal standard like

Carnidazole-d3 is crucial for generating reliable data in these studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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